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Cat. No.: B010708 Get Quote

An In-depth Technical Guide on the Environmental Fate and Biodegradability of 3,5,5-
Trimethylhexanoic Acid

Abstract
This technical guide provides a comprehensive overview of the environmental fate and

biodegradability of 3,5,5-trimethylhexanoic acid (CAS No. 3302-10-1), a branched-chain

carboxylic acid. The document synthesizes available data on its physicochemical properties,

abiotic and biotic degradation pathways, bioaccumulation potential, and environmental mobility.

Detailed experimental protocols for key environmental studies are presented, and logical

workflows are visualized to aid in understanding the assessment processes. This guide is

intended for researchers, scientists, and drug development professionals involved in the

environmental risk assessment of chemicals.

Introduction
3,5,5-Trimethylhexanoic acid, also known as isononanoic acid, is a nine-carbon branched

fatty acid. It is a clear, colorless liquid with a faint odor, sparingly soluble in water but miscible

with organic solvents. The substance is primarily obtained through the oxidation of isononyl

aldehyde and typically exists as a mixture of isomers, with the 3,5,5-trimethylhexanoic acid
isomer being predominant (~90%). Its applications are diverse, including its use as an

intermediate in the synthesis of plasticizers, paint driers, synthetic lubricants, and alkyd resins

for coatings.[1] Given its industrial importance, a thorough understanding of its behavior and

persistence in the environment is critical for assessing its ecological impact.
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Physicochemical Properties
The environmental transport and fate of a chemical are largely governed by its physicochemical

properties. The key properties of 3,5,5-trimethylhexanoic acid are summarized in the table

below.

Property Value Unit Reference

Molecular Formula C₉H₁₈O₂ -

Molecular Weight 158.24 g/mol [2][3]

Physical State Liquid - [2][4]

Boiling Point 253.4 °C at 760 mmHg

Vapor Pressure 0.0057 mmHg at 25°C

0.23 mmHg [2][5]

Water Solubility Sparingly soluble -

Log P (octanol/water) 3.25 (ACD/LogP) -

2.533 (Crippen) - [6]

Log Koc > 5.63 at 40°C [7]

pKa 4.93 (ACD/pKa) -

Environmental Fate
The environmental fate of 3,5,5-trimethylhexanoic acid is determined by a combination of

transport and transformation processes, including abiotic and biotic degradation.

Abiotic Degradation
Abiotic degradation involves non-biological processes such as hydrolysis and photolysis.

Hydrolysis: As a carboxylic acid, 3,5,5-trimethylhexanoic acid does not contain functional

groups that are susceptible to hydrolysis under typical environmental pH conditions (pH 4-9).
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Photolysis: Direct photolysis is not expected to be a significant degradation pathway as the

molecule does not contain chromophores that absorb light in the environmentally relevant

UV spectrum (>290 nm).

Biotic Degradation
Biodegradation is the primary mechanism for the removal of 3,5,5-trimethylhexanoic acid
from the environment.

A key study conducted according to the OECD Guideline 301C (Ready Biodegradability:

Modified MITI Test I) provides significant insight into its biodegradability.[7] The results indicate

that the substance is not readily biodegradable.[7] After a 28-day incubation period with

activated sludge, 59% degradation was observed based on Biochemical Oxygen Demand

(BOD).[7]

However, the study also demonstrated that significant primary degradation occurred. Analysis

using Liquid Chromatography-Mass Spectrometry (LC-MS) showed that the parent 3,5,5-
trimethylhexanoic acid was no longer detectable at the end of the 28-day test.[7]

Transformation products were identified, suggesting a breakdown of the parent molecule.[7] As

a saturated aliphatic carboxylic acid, it is expected to undergo metabolic breakdown through

processes like mitochondrial beta-oxidation.[8]

Bioaccumulation
The potential for a chemical to bioaccumulate is often estimated from its octanol-water partition

coefficient (Log P). With a Log P value greater than 3, 3,5,5-trimethylhexanoic acid has a

potential to bioaccumulate in aquatic organisms.[6] However, its capacity for biodegradation,

even if not rapid, suggests that the overall potential for significant bioaccumulation is low.[7]

Transport and Distribution
The mobility of 3,5,5-trimethylhexanoic acid in soil and sediment is dictated by its adsorption

characteristics. The measured logarithm of the organic carbon-water partition coefficient (Log

Koc) is greater than 5.63, which indicates a very high affinity for organic matter.[7]

Consequently, if released to soil or landfill, 3,5,5-trimethylhexanoic acid is expected to be

immobile, associating strongly with soil and sediment particles and remaining in place.[7]
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Summary of Biodegradability Data
Test
Guideline

Inoculum
Exposure
Period

Result
Classificati
on

Reference

OECD 301C

(Modified

MITI Test I)

Activated

Sludge
28 days 59% (BOD)

Not readily

biodegradabl

e

[7]

Experimental Protocols
Detailed methodologies are crucial for the interpretation and replication of environmental fate

studies. The protocol for the key biodegradability study is outlined below.

Ready Biodegradability: OECD 301C (Modified MITI Test
I)
This test evaluates the ready biodegradability of a chemical by a microbial inoculum over a 28-

day period.

Test Substance: 3,5,5-Trimethylhexanoic acid

Method: Yakushokuhatsu Biodegradability Test, corresponding to OECD Guideline 301C.[7]

Inoculum: Activated sludge from a domestic wastewater treatment plant, not pre-exposed to

the test substance.[7]

Test Duration: 28 days.[7]

Analytical Monitoring:

Biochemical Oxygen Demand (BOD): Measured using a closed-system oxygen

consumption measuring apparatus to determine the amount of oxygen consumed by the

microbial population during the degradation of the substance.[7]

Dissolved Organic Carbon (DOC): Monitored using a TOC analyzer to measure the

removal of the test substance from the water phase.[7]
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Parent Compound and Transformation Products: Analyzed by Reverse-Phase High-

Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass

Spectrometry (LC-MS) to confirm primary degradation and identify major transformation

products.[7]

Test Conditions: The test is conducted in a mineral salts medium, aerated with CO₂-free air,

and maintained at a constant temperature (typically 22 ± 2°C) in the dark.

Validity Criteria: The test is considered valid if the reference substance (e.g., aniline) shows

>60% degradation within 14 days and other specific criteria are met.[7]

Preparation Incubation (28 Days)

Monitoring & Analysis Data EvaluationPrepare Mineral
Medium

Incubate Flasks
(Test, Reference, Control)

in the dark at 22°C

Collect Activated
Sludge Inoculum

Prepare Test Substance,
Reference, and Control Solutions

Measure O₂ Consumption
(BOD) PeriodicallyContinuous

Sample for DOC,
Parent Compound (HPLC),
and Metabolites (LC-MS)

Periodic

Continuous Aeration
and Stirring

Calculate % Degradation
(BOD/ThOD)

Assess Primary Degradation
and Identify Products

Compare to Pass Levels
(>60% for Ready Biodegradability)

Click to download full resolution via product page

Fig. 1: Experimental workflow for the OECD 301C Modified MITI Test.

Conclusion
3,5,5-Trimethylhexanoic acid is not classified as readily biodegradable based on standard

OECD testing, with 59% degradation observed over 28 days.[7] However, evidence of

complete primary degradation within the same timeframe suggests that the parent molecule

does not persist long in microbially active environments.[7] Its high Log Koc value indicates that

it will be strongly adsorbed to soil and sediment, limiting its mobility.[7] While the Log P value

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.industrialchemicals.gov.au/sites/default/files/STD1400%20Public%20Report%20PDF.pdf
https://www.industrialchemicals.gov.au/sites/default/files/STD1400%20Public%20Report%20PDF.pdf
https://www.benchchem.com/product/b010708?utm_src=pdf-body-img
https://www.benchchem.com/product/b010708?utm_src=pdf-body
https://www.industrialchemicals.gov.au/sites/default/files/STD1400%20Public%20Report%20PDF.pdf
https://www.industrialchemicals.gov.au/sites/default/files/STD1400%20Public%20Report%20PDF.pdf
https://www.industrialchemicals.gov.au/sites/default/files/STD1400%20Public%20Report%20PDF.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


suggests a potential for bioaccumulation, this is likely mitigated by metabolic transformation.[7]

The primary environmental fate of 3,5,5-trimethylhexanoic acid is therefore predicted to be

sorption to solids followed by slow biotic degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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